Cas no 895434-20-5 (N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)
N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
- Cyclopropanecarboxamide, N-(5,6-dimethoxy-3-methyl-2(3H)-benzothiazolylidene)-
- SR-01000913517
- SR-01000913517-1
- N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide
- (Z)-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
- N-(5,6-Dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
- 895434-20-5
- N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
- F2525-0810
- AKOS024656896
-
- Inchi: 1S/C14H16N2O3S/c1-16-9-6-10(18-2)11(19-3)7-12(9)20-14(16)15-13(17)8-4-5-8/h6-8H,4-5H2,1-3H3
- InChI Key: XVSGQYHJBKEQCY-UHFFFAOYSA-N
- SMILES: C1(C(N=C2N(C)C3=CC(OC)=C(OC)C=C3S2)=O)CC1
Computed Properties
- Exact Mass: 292.08816355g/mol
- Monoisotopic Mass: 292.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 76.4Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 459.7±55.0 °C(Predicted)
- pka: -0.49±0.20(Predicted)
N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2525-0810-2μmol |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-5μmol |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-10μmol |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-20μmol |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-1mg |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-2mg |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-3mg |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-4mg |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-5mg |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2525-0810-10mg |
N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
895434-20-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
Comprehensive Overview of N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS No. 895434-20-5)
N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS No. 895434-20-5) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound, characterized by its cyclopropanecarboxamide moiety and benzothiazole backbone, exhibits potential applications in drug discovery and material science. Its molecular formula and intricate structure make it a subject of interest for researchers exploring novel bioactive molecules.
The compound's benzothiazole core is a well-known pharmacophore, often associated with antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of a cyclopropane ring further enhances its stereochemical complexity, which is crucial for binding to biological targets. Recent studies have highlighted the role of N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide in modulating enzyme activity, particularly in the context of neurodegenerative diseases and metabolic disorders.
In the realm of synthetic chemistry, CAS No. 895434-20-5 serves as a valuable intermediate for the development of more complex molecules. Its dimethoxy and methyl substituents contribute to its solubility and stability, making it suitable for various experimental conditions. Researchers are increasingly leveraging this compound to explore structure-activity relationships (SAR), a trending topic in drug design.
From an industrial perspective, the demand for N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide is driven by its potential in high-throughput screening and combinatorial chemistry. These techniques are pivotal in accelerating the discovery of new therapeutics, a hot topic in the pharmaceutical industry. Additionally, the compound's compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods.
One of the most frequently searched questions related to this compound is its mechanism of action and biological targets. Preliminary data suggest that it may interact with kinase enzymes and G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. This aligns with the broader interest in precision medicine and personalized therapeutics, areas that dominate current scientific discourse.
Another area of interest is the compound's spectroscopic properties, particularly its NMR and mass spectrometry profiles. These analytical techniques are essential for quality control and structural elucidation, topics frequently explored in academic and industrial research. The compound's UV-Vis absorption characteristics also make it a candidate for photodynamic therapy, a cutting-edge approach in cancer treatment.
In summary, N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS No. 895434-20-5) represents a versatile and promising compound with multifaceted applications. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific research. As the field evolves, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.
895434-20-5 (N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)